N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(2-methylsulfanylphenyl)urea
• InChI: InChI=1S/C15H15ClN2O2S/c1-20-13-8-7-10(16)9-12(13)18-15(19)17-11-5-3-4-6-14(11)21-2/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: SVAKLDYICDKREU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NC2=CC=CC=C2SC
• Molecular Formula: C15H15ClN2O2S
• Molecular Weight: 322.8 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea, also known as CMU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CMU belongs to the class of urea-based compounds that have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has also been shown to inhibit the replication of certain viruses by interfering with viral DNA synthesis. In addition, N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has been shown to modulate the activity of certain enzymes and receptors, which may contribute to its biological activities.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its antitumor, antiviral, and anti-inflammatory activities. N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has also been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of tumor growth. Additionally, N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has been shown to modulate the activity of certain ion channels, which may contribute to its biological activities.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea is its ability to exhibit a wide range of biological activities, making it a promising target for drug development. N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea is its potential toxicity, which may limit its use in vivo. Additionally, the exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea. One area of research is the development of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea-based drugs for the treatment of cancer and infectious diseases. Another area of research is the elucidation of the exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea, which may lead to the development of more potent and selective N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea analogs. Additionally, the potential toxicity of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea needs to be further investigated to determine its safety for use in vivo.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea involves the reaction of 5-chloro-2-methoxyaniline with 2-(methylthio)aniline in the presence of a base and a coupling agent. The resulting intermediate is then treated with urea to obtain N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea. The purity of N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has been studied for its potential applications in various scientific research fields. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities. N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has also been studied for its potential use as a diagnostic tool for cancer and infectious diseases. Additionally, N-(5-chloro-2-methoxyphenyl)-N'-[2-(methylthio)phenyl]urea has been shown to modulate the activity of certain enzymes and receptors, making it a promising target for drug development.